Cas no 14066-79-6 (Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI))

Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI) structure
14066-79-6 structure
Product Name:Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI)
CAS No:14066-79-6
MF:C23H27ClO6
MW:434.909886598587
CID:153479
PubChem ID:235970
Update Time:2025-04-19

Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,11,20-trione,21-(acetyloxy)-6-chloro-17-hydroxy-, (6a)- (9CI)
    • chloroprednisone 21-acetate
    • (6alpha)-6-chloro-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl acetate
    • 6alpha-Chloro-17,21-dihydroxypregna-1,4-diene-3,11,20-trione 21-acetate
    • 6-chloro-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl acetate
    • Chloroprednisone acetate
    • UNII-Z243A6BHCS
    • 21-Acetyloxy-6α-chloro-17-hydroxypregna-1,4-diene-3,11,20-trione
    • SCHEMBL82173
    • Z243A6BHCS
    • 6.alpha.-Chloroprednisone acetate
    • CHEMBL2107595
    • 14066-79-6
    • NS00052217
    • CHLOROPREDNISONE 21-ACETATE [MI]
    • [2-[(6S,8S,9S,10R,13S,14S,17R)-6-chloro-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
    • AKOS030524314
    • Q27294890
    • EINECS 237-919-3
    • NSC37912
    • Topilan
    • Pregna-1,11,20-trione, 21-(acetyloxy)-6-chloro-17-hydroxy-, (6.alpha.)-
    • Pregna-1,11,20-trione, 6.alpha.-chloro-17,21-dihydroxy-, 21-acetate
    • Adremycine
    • NSC-37912
    • NSC 37912
    • DTXSID601043077
    • 6.ALPHA.-CHLORO-17,21-DIHYDROXYPREGNA-1,4-DIENE-3,11,20-TRIONE 21-ACETATE
    • component of Adremycine
    • CHLOROPREDNISONE ACETATE [WHO-DD]
    • Inchi: 1S/C23H27ClO6/c1-12(25)30-11-19(28)23(29)7-5-15-14-9-17(24)16-8-13(26)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h4,6,8,14-15,17,20,29H,5,7,9-11H2,1-3H3/t14-,15-,17-,20+,21-,22-,23-/m0/s1
    • InChI Key: RACDDTQBAFEERP-PLTZVPCUSA-N
    • SMILES: Cl[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2C(C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]2C1)O)=O)=O

Computed Properties

  • Exact Mass: 434.15000
  • Monoisotopic Mass: 434.1496163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 905
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 97.7Ų

Experimental Properties

  • Melting Point: 217-219°
  • PSA: 97.74000
  • LogP: 2.55390
  • Specific Rotation: D +144° (chloroform)
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